N-Methyl-5-pyrimidinemethanamine
Description
N-Methyl-5-pyrimidinemethanamine is a chemical compound with the molecular formula C6H9N3 . It contains a total of 18 bonds, including 9 non-H bonds, 6 multiple bonds, 2 rotatable bonds, 6 aromatic bonds, 1 six-membered ring, 1 secondary amine (aliphatic), and 1 Pyrimidine .
Molecular Structure Analysis
The molecular structure of N-Methyl-5-pyrimidinemethanamine consists of 9 Hydrogen atoms, 6 Carbon atoms, and 3 Nitrogen atoms . It contains a total of 18 bonds, including 9 non-H bonds, 6 multiple bonds, 2 rotatable bonds, 6 aromatic bonds, 1 six-membered ring, 1 secondary amine (aliphatic), and 1 Pyrimidine .Physical And Chemical Properties Analysis
The boiling point of N-Methyl-5-pyrimidinemethanamine is predicted to be 360.1±22.0 °C, and its density is predicted to be 1.247±0.06 g/cm3 . The compound should be stored at 2-8°C . Its acidity coefficient (pKa) is predicted to be 5.78±0.10 .Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of N-Methyl-5-pyrimidinemethanamine, focusing on six unique applications:
Pharmaceutical Development
N-Methyl-5-pyrimidinemethanamine is utilized in the synthesis of various pharmaceutical compounds. Its unique structure allows it to act as a building block in the creation of drugs targeting specific biological pathways. This compound is particularly valuable in the development of antiviral and anticancer agents due to its ability to interact with nucleic acids and proteins .
Biochemical Research
In biochemical research, N-Methyl-5-pyrimidinemethanamine serves as a precursor in the synthesis of nucleotides and nucleosides. These molecules are essential for studying DNA and RNA synthesis, repair, and function. Researchers use this compound to investigate the mechanisms of genetic expression and regulation .
Agricultural Chemistry
N-Methyl-5-pyrimidinemethanamine is also applied in agricultural chemistry, particularly in the development of pesticides and herbicides. Its ability to disrupt specific biochemical pathways in pests and weeds makes it an effective component in formulations designed to protect crops from damage and increase agricultural yield .
Material Science
In material science, this compound is used in the synthesis of advanced polymers and nanomaterials. Its chemical properties allow it to be incorporated into materials that require specific electronic, optical, or mechanical characteristics. This application is crucial for developing new materials with enhanced performance for use in electronics, coatings, and other high-tech industries .
Environmental Science
N-Methyl-5-pyrimidinemethanamine is employed in environmental science for the detection and remediation of pollutants. Its reactivity with certain environmental contaminants makes it useful in analytical chemistry for monitoring pollution levels. Additionally, it can be used in the development of materials that absorb or neutralize harmful substances in the environment .
Chemical Biology
In chemical biology, N-Methyl-5-pyrimidinemethanamine is used to study enzyme function and inhibition. By acting as a substrate or inhibitor in enzymatic reactions, it helps researchers understand the role of specific enzymes in biological processes. This knowledge is essential for developing new therapeutic strategies and understanding disease mechanisms .
properties
IUPAC Name |
N-methyl-1-pyrimidin-5-ylmethanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9N3/c1-7-2-6-3-8-5-9-4-6/h3-5,7H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XOXVBDCJZLBOAF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNCC1=CN=CN=C1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
123.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-Methyl-5-pyrimidinemethanamine | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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